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Compound of Interest

Compound Name: 5-hydroxy-1H-indole-3-carbonitrile

Cat. No.: B185872

For researchers, scientists, and professionals in drug development, 5-hydroxy-1H-indole-3-
carbonitrile stands as a molecule of significant interest. Its indole scaffold is a privileged
structure in medicinal chemistry, appearing in a vast array of biologically active compounds.
This guide provides a comprehensive overview of its chemical properties, potential synthesis,
biological relevance, and safety considerations, presented in a format tailored for technical
experts.

Core Chemical Properties

5-hydroxy-1H-indole-3-carbonitrile is a solid, room-temperature stable compound.[1] Its core
structure consists of a bicyclic indole ring system, featuring a hydroxyl group at the 5-position
and a nitrile group at the 3-position. These functional groups are key to its chemical reactivity
and biological interactions. A summary of its key properties is presented below.
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Property Value Source(s)
CAS Number 197512-21-3 [1][2]
Molecular Formula CoHsN20 [1][2]
Molecular Weight 158.16 g/mol [3]
Predicted Boiling Point 438.6 £ 25.0 °C
Predicted Density 1.42 £ 0.1 g/cm3
Purity (typical) >97% [1]
N#CC1=CNC2=C1C=C(0O)C=
SMILES [2]
C2
1S/C9H6N20/c10-4-6-5-11-9-
InChl 2-1-7(12)3-8(6)9/h1-3,5,11-
12H
CXKOJSYDMZPWIK-
InChl Key
UHFFFAOYSA-N
Storage Room temperature, sealed, dry  [1]

Synthesis and Experimental Protocols

While a specific, detailed protocol for the direct synthesis of 5-hydroxy-1H-indole-3-
carbonitrile is not readily available in the provided search results, a plausible synthetic route
can be devised based on established methods for analogous indole derivatives. A common and
effective method for generating aromatic nitriles is the dehydration of the corresponding
aldoxime.

Proposed Synthetic Protocol: Dehydration of 5-hydroxy-
1H-indole-3-carboxaldehyde oxime

This protocol is a generalized procedure based on the synthesis of indole-3-carbonitrile from
indole-3-carboxaldehyde.[4]

Step 1: Oximation of 5-hydroxy-1H-indole-3-carboxaldehyde
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» Dissolve 5-hydroxy-1H-indole-3-carboxaldehyde in a suitable solvent such as ethanol or
pyridine.

e Add an equimolar amount of hydroxylamine hydrochloride and a base (e.g., sodium acetate
or pyridine) to the solution.

« Stir the reaction mixture at room temperature or with gentle heating until thin-layer
chromatography (TLC) indicates the consumption of the starting aldehyde.

e Upon completion, the reaction mixture is typically poured into water to precipitate the oxime
product.

« Filter, wash with water, and dry the crude 5-hydroxy-1H-indole-3-carboxaldehyde oxime.

Step 2: Dehydration of the Oxime to the Nitrile

Suspend the dried oxime in a dehydrating agent. Acetic anhydride is a commonly used
reagent for this transformation.

o Heat the mixture under reflux for several hours, monitoring the reaction progress by TLC.

» After completion, cool the reaction mixture and pour it onto ice water to hydrolyze the excess
acetic anhydride and precipitate the crude product.

o Collect the solid by filtration, wash thoroughly with water to remove acetic acid, and dry.

o Purify the crude 5-hydroxy-1H-indole-3-carbonitrile by recrystallization from a suitable
solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography
on silica gel.

Analytical Characterization

The identity and purity of the synthesized 5-hydroxy-1H-indole-3-carbonitrile can be
confirmed using standard analytical techniques:

o High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method, similar
to those used for other indolic compounds, can be employed.[5][6] A C8 or C18 column with
a gradient elution of acetonitrile and water (with 0.1% formic acid) is a typical starting point.
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Detection can be achieved using a UV detector (monitoring at ~280 nm) or a more sensitive
fluorimetric detector (excitation ~280 nm, emission ~350 nm).[6]

e Mass Spectrometry (MS): To confirm the molecular weight (158.16 g/mol ).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra will confirm the

chemical structure and connectivity of the molecule.

« Infrared (IR) Spectroscopy: To confirm the presence of key functional groups, such as the O-
H stretch from the hydroxyl group, the N-H stretch from the indole, and the characteristic
C=N stretch of the nitrile group.
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General Synthetic and Purification Workflow

Synthesis

5-hydroxy-1H-indole-3-carboxaldehyde

:

Formation of Oxime
(Hydroxylamine HCI)

:

Dehydration
(e.g., Acetic Anhydride)

:

Crude Product

Purification & Analysis

Recrystallization or
Column Chromatography

:

Pure 5-hydroxy-1H-indole-3-carbonitrile

Analysis
(HPLC, MS, NMR, IR)

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of the target compound.
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Biological Activity and Signaling Pathways

Indole derivatives are known for a wide spectrum of biological activities, including antimicrobial,
antiviral, and anticancer effects. The nitrile group is a key pharmacophore that can act as a
hydrogen bond acceptor or a bioisostere for other functional groups, enhancing binding to
biological targets.[7][8]

Role in Plant Defense Pathways

In the plant kingdom, particularly in Arabidopsis thaliana, derivatives of 5-hydroxyindole are
synthesized as part of the plant's defense mechanism against pathogens.[9][10] This
biosynthetic pathway originates from the amino acid tryptophan and proceeds through key
intermediates like indole-3-acetaldoxime and indole-3-acetonitrile.[9][10] The pathway
ultimately leads to the formation of glucose conjugates of 5-hydroxyindole-3-carbaldehyde and
various indole-3-carboxylic acids.[9][10] This highlights a natural role for the 5-hydroxyindole
scaffold in biological defense systems.

Biosynthesis of Indolic Defense Compounds in Arabidopsis

Tryptophan

'

Indole-3-acetaldoxime

'

Indole-3-acetonitrile (IAN)

}YPHBG /Aﬁei—\
Indole-3-carbaldehyde Hydroxylation N 5-hydroxyindole-3-carbaldehyde Indole-3-carboxylic acid
Derivatives (as glucose conjugate) Derivatives
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Simplified biosynthetic pathway of 5-hydroxyindole derivatives in plants.[9][10]

Safety and Handling

Specific toxicity data for 5-hydroxy-1H-indole-3-carbonitrile is not available. However, based
on safety data for structurally related compounds such as 5-hydroxy-1H-indole-3-carboxylic
acid and other indole derivatives, appropriate precautions should be taken.[11]

Hazard Category Description Precautionary Measures

Wear protective gloves and lab

Skin Corrosion/Irritation May cause skin irritation.[11] )
coat.
o May cause serious eye Wear safety glasses or
Eye Damage/Irritation T
irritation.[11] goggles.

) Handle in a well-ventilated
_ o May cause respiratory tract _
Respiratory Irritation T area or fume hood. Avoid
irritation.[11] )
breathing dust.

] Do not ingest. Avoid skin
o May be harmful if swallowed or
Acute Toxicity ) ) ) contact. Wash hands
in contact with skin. )
thoroughly after handling.

As with all laboratory chemicals, this compound should be handled by trained professionals in
a laboratory setting, following standard safety protocols. A full risk assessment should be
conducted before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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